Cas no 1261913-48-7 (2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid)

• Product Name: 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid
• CAS No: 1261913-48-7
• MF: C₁₆H₁₇N₃O₄S
• MW: 347.388882398605
• MDL: MFCD18318743
• CID: 2763088
• PubChem ID: 53224691
• Update Time: 2025-05-20

2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-[4-(pyrrolidine-1-sulfonyl)phenyl]pyridine-4-carboxylic acid
• 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid, 95%
• 1261913-48-7
• MFCD18318743
• 2-AMINO-5-[4-(PYRROLIDINYLSULFONYL)PHENYL]ISONICOTINIC ACID
• 2-Amino-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)isonicotinic acid
• DTXSID90688477
• 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid

• MDL： MFCD18318743
• Inchi： 1S/C16H17N3O4S/c17-15-9-13(16(20)21)14(10-18-15)11-3-5-12(6-4-11)24(22,23)19-7-1-2-8-19/h3-6,9-10H,1-2,7-8H2,(H2,17,18)(H,20,21)
• InChI Key： CZAZLCFBOKIHGP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=NC(=CC=2C(=O)O)N)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 347.09397721Da
• Monoisotopic Mass: 347.09397721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 122Ų

Additional information on 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid

Introduction to 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic Acid (CAS No. 1261913-48-7)

2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid, with the chemical identifier CAS No. 1261913-48-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes an isonicotinic acid core appended with a pyrrolidinylsulfonyl substituent. Such structural motifs are often exploited in the design of bioactive molecules due to their potential to interact with biological targets in a highly specific manner.

The isonicotinic acid moiety is particularly noteworthy, as it is a well-established pharmacophore in drug discovery. Isonicotinic acid derivatives have been extensively studied for their antimicrobial properties, particularly in the development of antibiotics and anti-inflammatory agents. The presence of the amino group at the 2-position and the pyrrolidinylsulfonyl group at the 5-position further enhances the compound's structural complexity and functional diversity, making it a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. In particular, the 4-(pyrrolidinylsulfonyl)phenyl group introduces a unique set of interactions that could be exploited for modulating enzyme activity or receptor binding. This has led to increased interest in synthesizing and characterizing derivatives of this compound for potential therapeutic applications.

One of the most compelling aspects of 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid is its potential as a scaffold for drug development. The combination of the isonicotinic acid core and the pyrrolidinylsulfonyl substituent creates a molecule that can be modified in various ways to optimize its pharmacological properties. For instance, modifications at the amino group or the phenyl ring could alter its solubility, bioavailability, or target specificity.

Current research in this area is focused on exploring the biological activity of this compound and its derivatives. Studies have suggested that such molecules may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways. Additionally, their structural features make them attractive candidates for developing novel treatments for neurological disorders, where precise targeting is crucial.

The synthesis of 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid presents both challenges and opportunities for synthetic chemists. The need for precise functionalization at multiple sites requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis, have made it increasingly feasible to construct complex molecules like this one.

In conclusion, 2-Amino-5-[4-(pyrrolidinylsulfonyl)phenyl]isonicotinic acid (CAS No. 1261913-48-7) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development.